Cas no 112241-19-7 (SMPT)

SMPT is a non degradable ADC linker, which can be used to synthesize antibody coupled active molecules (ADCs)

SMPT structure

Product Name:SMPT

CAS No:112241-19-7

Molecular Formula:C₁₈H₁₆N₂O₄S₂

Molecular Weight:388.46064

MDL:MFCD00083161

CID:197876

PubChem ID:130706

SMPT Properties

Names and Identifiers

- Benzoicacid, 4-[1-(2-pyridinyldithio)ethyl]-, 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) 4-[1-(pyridin-2-yldisulfanyl)ethyl]benzoate
- 4- succinimidyloxycarbonyl-α-methyl-α-(2-pyridyldithio)toluene
- 4- succinimidyloxycarbonyl-α-methyl-α-(2-pyridyldithio)toluene
- 4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene
- 1-({4-[1-(pyridin-2-yldisulfanyl)ethyl]benzoyl}oxy)pyrrolidine-2,5-dione
- 2,5-Pyrrolidinedione,1-((4-(1-(2-pyridinyldithio)ethyl)benzoyl)oxy)
- SMPT
- AKOS027257098
- HY-126405
- CS-0103518
- SMPT (4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene)
- 112241-19-7
- 1-[(4-{1-[(Pyridin-2-yl)disulfanyl]ethyl}benzoyl)oxy]pyrrolidine-2,5-dione
- SCHEMBL42875
- 4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio) toluene
- PD171015
- DTXSID70920701
- 4-succinimidyloxycarbonyl-alpha-methyl-alpha-(2-pyridyldithio)toluene
- F82456
- A910297
- MS-26445
- 2,5-Dioxopyrrolidin-1-yl 4-(1-(pyridin-2-yldisulfaneyl)ethyl)benzoate
- 2,5-Pyrrolidinedione, 1-((4-(1-(2-pyridinyldithio)ethyl)benzoyl)oxy)-
- DB-106437
- 4-Succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene
- +Expand
- MDL： MFCD00083161
- InChIKey： GKSPIZSKQWTXQG-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H16N2O4S2/c1-12(25-26-15-4-2-3-11-19-15)13-5-7-14(8-6-13)18(23)24-20-16(21)9-10-17(20)22/h2-8,11-12H,9-10H2,1H3
- SMILES： CC(SSC1=NC=CC=C1)C2=CC=C(C(ON3C(CCC3=O)=O)=O)C=C2

Computed Properties

Exact Mass: 388.05500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 388.055
Heavy Atom Count: 26
Complexity: 521
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 127A^2

Experimental Properties

LogP: 3.74180
PSA: 127.17000
Refractive Index: 1.675
Boiling Point: 547℃/760mmHg
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 284.6°C
Density: 1.43

SMPT Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009UU9-25mg	4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene	112241-19-7	98%	25mg	$222.00
A2B Chem LLC	AE59073-100mg	4-succinimidyloxycarbonyl-α-methyl-α-(2-pyridyldithio)toluene	112241-19-7	95%	100mg	$194.00	2024-04-20
Aaron	AR009V2L-100mg	4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene	112241-19-7	98%	100mg	$285.00
Alichem	A029182043-1g	4-Succinimidyloxycarbonyl-alpha-methyl-alpha-(2-pyridyldithio)toluene	112241-19-7	95%	1g	$1088.78	2023-09-04
Ambeed	A198898-100mg	2,5-Dioxopyrrolidin-1-yl 4-(1-(pyridin-2-yldisulfaneyl)ethyl)benzoate	112241-19-7	98%	100mg	$322.0	2024-06-02
Chemenu	CM338852-250mg	SMPT	112241-19-7	95%+	250mg	$***	2023-04-03
ChemScence	CS-0103518-100mg	SMPT	112241-19-7		100mg	$460.0	2021-09-02
Cooke Chemical	BD2274848-1mg	4-succinimidyloxycarbonyl-α-methyl-α-(2-pyridyldithio)toluene	112241-19-7	98+%	1mg	RMB 218.40	2023-09-07
eNovation Chemicals LLC	Y1239040-100mg	4-succinimidyloxycarbonyl-alpha-methyl-alpha(2-pyridyldithio)toluene	112241-19-7	98%	100mg	$330	2024-06-06
MedChemExpress	HY-126405-100mg	SMPT	112241-19-7	98.07%	100mg	￥3300	2024-04-20

SMPT Related Literature

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3. Ordered mesoporous silicon carbide (OM-SiC) via polymer precursor nanocasting

Piotr Krawiec,Dorin Geiger,Stefan Kaskel polymer precursor nanocasting. Piotr Krawiec Dorin Geiger Stefan Kaskel Chem. Commun. 2006 2469
4. The reluctant polymorph: investigation into the effect of self-association on the solvent mediated phase transformation and nucleation of theophylline

Raitis Bobrovs,Linda Seton,Nicola Dempster CrystEngComm 2015 17 5237
5. Size-dependent solution-mediated phase transformation of piroxicam monohydrate particles

Changlin Yao,Lei Wang,Xinyuan Wang,Xutang Tao CrystEngComm 2021 23 2928
6. The curious case of (caffeine)·(benzoic acid): how heteronuclear seeding allowed the formation of an elusive cocrystal

Dejan-Kre?imir Bu?ar,Graeme M. Day,Ivan Halasz,Geoff G. Z. Zhang,John R. G. Sander,David G. Reid,Leonard R. MacGillivray,Melinda J. Duer,William Jones Chem. Sci. 2013 4 4417
7. Investigating the dissolution of the metastable triclinic polymorph of carbamazepine using in situ microscopy

M. O'Mahony,C. C. Seaton,D. M. Croker,S. Veesler,?. C. Rasmuson,B. K. Hodnett CrystEngComm 2014 16 4133
8. Effects of various parameters on solution-mediated phase transformation of calcium d-gluconate: an approach to obtain pure metastable monohydrate

Hang Zhang,Lihong Jia,Pingping Cui,Ling Zhou,Qiuxiang Yin RSC Adv. 2023 13 12175
9. Supersaturation-dependent polymorphic outcome and transformation rate of l-glutamic acid

Shanshan Liang,Xuezhi Duan,Xiangyang Zhang,Gang Qian,Xinggui Zhou RSC Adv. 2016 6 74700
10. Preparation, crystal structure and solution-mediated phase transformation of a novel solid-state form of CL-20

Bochen Pan,Leping Dang,Zhanzhong Wang,Jun Jiang,Hongyuan Wei CrystEngComm 2018 20 1553

112241-19-7 (SMPT) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:112241-19-7)SMPT

Purity:99%/99%/99%/99%

Quantity:50mg/100mg/250mg/1g

Price($):191.0/322.0/510.0/1876.0